Cas no 132759-93-4 (poly(4-vinylpyridinium p-toluenesulfonate))

• Product Name: poly(4-vinylpyridinium p-toluenesulfonate)
• CAS No: 132759-93-4
• MF: C₄₂H₄₅N₃O₉S₃
• MW: 832.016407728195
• CID: 899202
• Update Time: 2025-07-25

poly(4-vinylpyridinium p-toluenesulfonate) Chemical and Physical Properties

Names and Identifiers

• poly(4-vinylpyridinium p-toluenesulfonate)
• 4-(1,5-dipyridin-4-ylhexan-3-yl)pyridine,4-methylbenzenesulfonic acid
• 4-vinylpyridinium
• p-toluenesulfonate copolymer
• 4-vinylpyridinium/ p-toluenesulfonate copolymer

• SMILES： C(CC([*])C1C=CN=CC=1)(CC(C[*])C1C=CN=CC=1)C1C=CN=CC=1.C1(S(=O)(=O)O)C=CC(C)=CC=1.C1(S(=O)(=O)O)C=CC(C)=CC=1.C1(S(=O)(=O)O)C=CC(C)=CC=1 |$;;;*;;;;;;;;;;*;;;;;;;;;;;;;;;;;;;;;;;;;;;;;;;;;;;;;;;;;;;;;$|

Computed Properties

• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 12
• Heavy Atom Count: 57
• Rotatable Bond Count: 10
• Complexity: 534
• Covalently-Bonded Unit Count: 4
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing

poly(4-vinylpyridinium p-toluenesulfonate) Security Information

• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： 26-36
• Hazardous Material Identification：

Additional information on poly(4-vinylpyridinium p-toluenesulfonate)

Professional Introduction to Poly(4-vinylpyridinium p-toluenesulfonate) and Its CAS No. 132759-93-4

Poly(4-vinylpyridinium p-toluenesulfonate), commonly identified by its CAS number 132759-93-4, is a specialized polymer with significant applications in the field of chemical and biomedical research. This compound, characterized by its unique structure and properties, has garnered attention for its versatility in various scientific and industrial applications. The polymer is synthesized through the copolymerization of 4-vinylpyridine with p-toluenesulfonate, resulting in a material that exhibits remarkable stability and reactivity, making it an invaluable tool in modern chemistry.

The molecular structure of Poly(4-vinylpyridinium p-toluenesulfonate) consists of a backbone formed by alternating units of 4-vinylpyridine and p-toluenesulfonate groups. This arrangement imparts the polymer with a high degree of solubility in polar solvents, which is crucial for its use in solution-based processes such as electrochemistry, surface modification, and drug delivery systems. The presence of the pyridinium group also enhances the polymer's ability to interact with various biomolecules, making it an excellent candidate for biomedical applications.

In recent years, significant research has been conducted to explore the potential of this polymer in advanced materials and biomedicine. One of the most promising areas of application is in the development of smart materials that can respond to external stimuli such as pH changes, temperature variations, or the presence of specific ions. These properties make Poly(4-vinylpyridinium p-toluenesulfonate) an attractive candidate for use in sensors and actuators that can be integrated into various technological systems.

Moreover, the polymer has shown great promise in the field of drug delivery. Its ability to form stable complexes with a wide range of therapeutic agents allows for controlled release mechanisms that can be tailored to specific medical needs. This has led to innovative approaches in targeted drug delivery systems, where Poly(4-vinylpyridinium p-toluenesulfonate) can be designed to release drugs at specific sites within the body, thereby improving treatment efficacy and reducing side effects.

Recent studies have also highlighted the utility of this polymer in environmental science. Its robust chemical structure allows it to effectively adsorb and remove pollutants from water sources, making it a valuable material for water purification technologies. The polymer's high affinity for certain contaminants ensures that it can be highly selective in its adsorption process, leading to cleaner water with minimal waste.

The synthesis of Poly(4-vinylpyridinium p-toluenesulfonate) involves a carefully controlled copolymerization process that ensures the desired properties are achieved. Advances in polymerization techniques have enabled researchers to fine-tune the molecular weight and distribution of the polymer chains, further enhancing its performance characteristics. These advancements have opened up new possibilities for applications in areas such as nanotechnology and materials science.

In conclusion, Poly(4-vinylpyridinium p-toluenesulfonate) (CAS No. 132759-93-4) is a versatile and highly functional polymer with a wide range of applications across multiple scientific disciplines. Its unique properties make it an indispensable material for researchers and industry professionals alike, driving innovation and progress in fields ranging from biomedicine to environmental science. As research continues to uncover new uses for this compound, its importance is only set to grow.